Cas no 1361855-52-8 (2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-4-methanol)

• Product Name: 2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-4-methanol
• CAS No: 1361855-52-8
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 4933507
• Update Time: 2025-10-16

2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-4-methanol

• Inchi： 1S/C9H10ClF2NO/c1-5-7(4-14)6(9(11)12)3-13-8(5)2-10/h3,9,14H,2,4H2,1H3
• InChI Key： RAGCQIMGACVHPQ-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=C(CO)C(C(F)F)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1

Additional information on 2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-4-methanol

Compound CAS No. 1361855-52-8: 2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-4-methanol

The compound with CAS No. 1361855-52-8, known as 2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-4-methanol, is a highly specialized organic molecule with a complex structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in various industries. The molecule features a pyridine ring with multiple substituents, including a chloromethyl group at position 2, a difluoromethyl group at position 5, a methyl group at position 3, and a hydroxymethyl group at position 4. These substituents contribute to the compound's reactivity, stability, and functionality.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and material science. The chloromethyl group in this compound is particularly interesting due to its ability to participate in nucleophilic substitution reactions, making it a valuable intermediate in organic synthesis. Similarly, the difluoromethyl group introduces electron-withdrawing effects, which can enhance the compound's reactivity in certain chemical transformations. The methyl group at position 3 adds steric bulk, influencing the molecule's conformation and reactivity, while the hydroxymethyl group at position 4 provides hydrophilic properties, which can be advantageous in biological applications.

One of the most promising applications of 2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-4-methanol is in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for developing new drugs targeting various diseases. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in cancer progression. The presence of multiple functional groups allows for further modification and optimization to improve its pharmacokinetic properties and therapeutic efficacy.

In addition to its medicinal applications, this compound has also been investigated for its role in advanced materials. The unique combination of substituents on the pyridine ring makes it a candidate for use in the development of novel polymers or as a building block for nanotechnology applications. Recent research has focused on its ability to form stable coordination complexes with metal ions, which could be exploited in catalysis or sensor technologies.

The synthesis of 2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-4-methanol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include Friedel-Crafts alkylation for introducing substituents onto the pyridine ring and subsequent functionalization reactions to install the desired groups. The development of efficient synthetic routes remains an active area of research to meet the growing demand for this compound.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial. Studies have shown that under certain conditions, it undergoes hydrolysis or oxidation reactions, leading to the formation of less toxic byproducts. However, further research is needed to fully assess its environmental fate and ensure sustainable practices during its production and use.

In conclusion, 2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-4-methanol is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it a valuable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing scientific innovation.